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Compound of Interest

Compound Name: All-bond 2

Cat. No.: B1171729 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preventing post-operative sensitivity when using

All-Bond 2. Adherence to the recommended protocols is critical for achieving optimal bonding

and minimizing adverse patient outcomes.

Troubleshooting Guide: Post-Operative Sensitivity
Post-operative sensitivity following the use of All-Bond 2 is often linked to procedural

deviations. This guide outlines potential causes and their corresponding solutions to ensure

successful and sensitivity-free applications.
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Potential Cause Explanation Solution

Over-drying of Dentin

(Desiccation)

After etching and rinsing,

excessive air-drying can

collapse the collagen fibers

within the dentin. This prevents

the primer from effectively

penetrating the dentinal

tubules and creating a

complete hybrid layer, leading

to sensitivity.[1][2]

After rinsing the etchant,

remove excess water with a

brief burst of air, leaving the

dentin visibly moist.[1] Do not

desiccate the tooth surface.[1]

The use of a high-volume

suction or a cotton pellet to

blot the area is also an

effective method to control

moisture without over-drying.

[2]

Inadequate Primer Application

Insufficient application of the

primer can result in incomplete

sealing of the dentinal tubules.

All-Bond 2 requires a specific

number of consecutive coats

to ensure thorough saturation

of the primed surface.

Apply five consecutive coats of

mixed Primers A & B to both

enamel and dentin.[1][3] It is

critical not to dry the surface

between the application of

these coats to allow for proper

penetration.[1]

Incomplete Solvent

Evaporation

The primer contains a solvent

that must be fully evaporated

to ensure a high concentration

of the resin monomers for

optimal bonding. If the solvent

is not completely removed, it

can interfere with the

polymerization of the adhesive,

leading to a weaker bond and

potential microleakage.

After the final coat of primer is

applied, dry all surfaces for 5-6

seconds with an air syringe.[1]

This step is crucial for the

thorough removal of both the

solvent and any displaced

water. A properly dried surface

will have a glossy appearance.

[1]

Contamination of the Bonding

Surface

Contamination of the prepared

tooth surface with saliva,

blood, or other fluids can

interfere with the adhesive's

ability to form a proper bond,

The use of a rubber dam is

recommended for all direct

restorations to ensure a clean

and dry working field.[1] If

contamination occurs, the

surface should be re-etched
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which may result in

microleakage and sensitivity.

and the bonding procedure

repeated.

Premature Evaporation of

Bonding Agents

All-Bond 2 components are

light-sensitive and contain

volatile solvents. Prolonged

exposure to air and light can

cause the solvent to evaporate

and the adhesive to thicken,

compromising its

effectiveness.[1]

Dispense All-Bond 2

components into the mixing

well immediately before use.[1]

Ensure that the containers are

tightly closed when not in use

to prevent evaporation.[1]

Frequently Asked Questions (FAQs)
Q1: What is the primary cause of post-operative sensitivity with All-Bond 2?

A1: The most common cause of post-operative sensitivity is improper technique, particularly

over-drying the dentin after etching and rinsing.[1][2] All-Bond 2 is designed for use on moist

dentin; desiccation of the tooth surface can lead to an incomplete seal of the dentinal tubules.

[1]

Q2: How many coats of primer are required for All-Bond 2?

A2: The manufacturer's instructions specify the application of five consecutive coats of the

mixed Primers A & B to both enamel and dentin.[1][3] It is important not to dry between coats.

[1]

Q3: Is it necessary to light-cure the primer before applying the bonding resin?

A3: Yes, for composite restorations, after applying the five coats of primer and thoroughly

drying to evaporate the solvent, the primed surface should be light-cured for 20 seconds.[1]

Q4: Can All-Bond 2 be used with a total-etch technique?

A4: Yes, All-Bond 2 is designed to be used with a total-etch bonding technique.[3][4] This

involves etching both the enamel and dentin with a phosphoric acid etchant like UNI-ETCH®.

[1]
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Q5: What should the tooth surface look like after primer application and drying?

A5: After the application of the five coats of primer and subsequent air-drying for 5-6 seconds,

the properly primed surface should appear glossy.[1] This indicates sufficient coverage and

proper evaporation of the solvent.

Experimental Protocol for Sensitivity Prevention
This protocol details the step-by-step application of All-Bond 2 for a direct composite

restoration, focusing on techniques to minimize post-operative sensitivity.

Materials:

All-Bond 2 Kit (Primers A & B, D/E Resin)[3]

UNI-ETCH® (32% Phosphoric Acid)[1][3]

Pumice

Mixing Well

Applicator Tips

Air Syringe

Curing Light

Procedure:

Cavity Preparation: Prepare the cavity and clean the surface with pumice.

Etching:

Apply UNI-ETCH® (32% H3PO4) to both enamel and dentin.

Etch for 15 seconds.[1]

Rinse thoroughly with water.
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Moisture Control:

Remove excess water with a brief burst of air.

Crucially, do not desiccate the dentin. The surface should remain visibly moist.[1]

Primer Application:

Mix equal parts of Primer A and Primer B in a mixing well.[4]

Apply five consecutive coats of the mixed primer to the enamel and dentin.[1][3]

Do not dry between coats.[1]

Solvent Evaporation:

After the fifth coat of primer, dry all surfaces thoroughly for 5-6 seconds with an air syringe

to ensure complete removal of the solvent and any displaced water.[1]

Visually confirm that the surface has a uniform, glossy appearance.[1]

Light Curing of Primer:

Light-cure the primed surface for 20 seconds.[1]

Application of Bonding Resin:

Brush a thin layer of DENTIN/ENAMEL (D/E) RESIN over the primed enamel and dentin.

[1]

Light-cure for 20 seconds.[1]

Composite Placement:

Proceed with the layering and finishing of the composite restoration according to the

manufacturer's instructions.

Logical Workflow for Sensitivity Prevention
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The following diagram illustrates the critical steps and decision points in the All-Bond 2
application process to prevent post-operative sensitivity.

Preparation

Moisture Control (Critical Step)

Adhesive Application

1. Cavity Preparation
and Pumice Clean

2. Etch Enamel and Dentin
(15 seconds)

3. Thoroughly Rinse Etchant

4. Remove Excess Water

Is Dentin Visibly Moist?

Result: Desiccated Dentin
(High Sensitivity Risk)

No (Over-dried)

Result: Optimal Moist Dentin
(Low Sensitivity Risk)

Yes

5. Apply 5 Coats of
Mixed Primer A & B

(Do Not Dry Between Coats)

6. Air Dry for 5-6 Seconds
(Evaporate Solvent)

Is Surface Glossy?

Result: Incomplete Primer Coverage
(Sensitivity Risk)

No

7. Light Cure Primer
(20 seconds)

Yes

8. Apply Thin Layer of D/E Resin

9. Light Cure D/E Resin
(20 seconds)

Proceed with Composite Restoration
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Click to download full resolution via product page

Caption: Workflow for preventing sensitivity with All-Bond 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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